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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the fermentation of Stachybotrys

chartarum and the subsequent isolation of Stachybotrylactam, a mycotoxin with

immunosuppressant and weak HIV protease activity.[1] The methodologies outlined below are

compiled from various studies focusing on the production of secondary metabolites by this

filamentous fungus.

Introduction
Stachybotrys chartarum, a ubiquitous saprophytic fungus, is a known producer of a diverse

array of secondary metabolites, including the spirolactam, Stachybotrylactam.[2][3][4] This

compound belongs to the family of phenylspirodrimanes, which are meroterpenoids derived

from both the polyketide and terpene biosynthetic pathways.[5] Due to its biological activities,

efficient protocols for the culture of S. chartarum and the isolation of Stachybotrylactam are of

significant interest to the scientific community. This document provides a comprehensive guide

to achieving this, from culture media selection to extraction and purification.
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The production of Stachybotrylactam has been reported from Stachybotrys chartarum,

particularly the genotype S strains.[6][7] It is crucial to work with a well-characterized strain to

ensure the production of the target metabolite.

a. Media Selection and Preparation:

The composition of the culture medium significantly influences the production of secondary

metabolites, including Stachybotrylactam.[6][7] Several media have been successfully used

for the cultivation of S. chartarum.

Table 1: Composition of Culture Media for Stachybotrys chartarum

Media Name
Ingredients (per liter of
distilled water)

Reference

Potato Dextrose Agar (PDA)

Potato Infusion (from 200 g

potatoes), 20 g Dextrose, 15 g

Agar

[6][7]

Malt Extract Agar (MEA)

20 g Malt Extract, 2 g Soy

Peptone, 15 g Agar, pH

adjusted to 5.4

[7]

Cellulose Agar (CEL)

Specific composition can vary,

often contains cellulose as the

primary carbon source.

[6][7]

Chemically Defined Medium

Varies, but allows for precise

control of nutrients. A recent

study found that sodium nitrate

as a nitrogen source and

potato starch as a carbon

source were effective.

[8]

Protocol for Media Preparation (Example: PDA):

Wash and peel 200 g of potatoes.

Slice the potatoes and boil them in 500 mL of distilled water for 30 minutes.
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Filter the potato infusion through cheesecloth, collecting the liquid.

Add distilled water to the infusion to bring the total volume to 1 liter.

Add 20 g of dextrose and 15 g of agar to the potato infusion.

Heat the mixture while stirring until all components are completely dissolved.

Sterilize the medium by autoclaving at 121°C for 15 minutes.

Pour the sterilized medium into petri dishes or flasks for inoculation.

b. Inoculation and Incubation:

Aseptically inoculate the prepared media with spores or mycelial plugs of S. chartarum.

Incubate the cultures at 25°C in the dark for a period of 14-21 days.[4][7]

Extraction of Stachybotrylactam
After the incubation period, the fungal biomass and the culture medium are harvested for the

extraction of Stachybotrylactam.

a. Solvent Extraction from Solid Media:

Transfer the entire culture (agar and fungal biomass) from the petri dish to a suitable

container.

Add a sufficient volume of an organic solvent or solvent mixture. Commonly used solvents

include:

Ethyl acetate[9][10]

Acetonitrile/water (84:16, v/v)[7][11]

Homogenize or agitate the mixture to ensure thorough extraction. A bag mixer can be used

for this purpose.[7][11]

Separate the solvent extract from the solid residue by filtration.
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Repeat the extraction process with fresh solvent to maximize the yield.

Combine the solvent extracts and evaporate to dryness under reduced pressure (e.g., using

a rotary evaporator).

b. Liquid-Liquid Extraction from Liquid Cultures:

If using a liquid culture, separate the mycelia from the culture filtrate by filtration.

The filtrate can be extracted with an immiscible organic solvent like ethyl acetate.

The mycelia can be separately extracted with a solvent like methanol or ethyl acetate.

Purification of Stachybotrylactam
The crude extract obtained after solvent evaporation is a complex mixture of metabolites.

Further purification is necessary to isolate Stachybotrylactam.

a. Column Chromatography:

Dissolve the crude extract in a minimal amount of a suitable solvent.

Apply the dissolved extract to a silica gel column.[9][10]

Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually

increasing the polarity. A common solvent system is a gradient of ethyl acetate in

cyclohexane or hexane.

Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) or

High-Performance Liquid Chromatography (HPLC).

b. High-Performance Liquid Chromatography (HPLC):

For final purification, the fractions containing Stachybotrylactam can be subjected to

preparative or semi-preparative HPLC.[9][10]

A reversed-phase column (e.g., C18) is typically used with a mobile phase consisting of a

mixture of acetonitrile and water, often with a modifier like formic acid.
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Quantitative Data
The production of Stachybotrylactam can vary significantly depending on the fungal strain

and the culture conditions. The following table summarizes representative data from a study by

Ulrich et al. (2020), which quantified Stachybotrylactam production by four different S.

chartarum genotype S strains on various media.

Table 2: Stachybotrylactam Production by S. chartarum on Different Media
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Strain Medium
Median Stachybotrylactam
Concentration (ng/g)

SB01a MEA ~1500

PDA ~500

GYP ~200

CEL ~2500

SAB ~100

S16St. MEA ~500

PDA ~200

GYP ~50

CEL ~1000

SAB ~20

IBT40293 MEA ~3000

PDA ~1500

GYP ~400

CEL ~4000

SAB ~200

ATCC34916 MEA ~2000

PDA ~800

GYP ~300

CEL ~3500

SAB ~150

Data is estimated from graphical representation in Ulrich et al. (2020) and is for illustrative

purposes.[12]
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Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the fermentation and isolation of

Stachybotrylactam.
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Caption: Workflow for Stachybotrylactam isolation.
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Biosynthetic Relationship
Stachybotrylactam is a member of the phenylspirodrimane family of secondary metabolites.

The biosynthesis of this class of compounds is complex, involving the convergence of the

polyketide and terpene pathways.
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Caption: Biosynthesis of Stachybotrylactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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